Thiazole orange as fluorescent universal base in peptide nucleic acids
Chemical Communications Pub Date: 2003-10-21 DOI: 10.1039/B308299G
Abstract
Thiazole orange is shown to possess characteristics of a universal base while maintaining duplex stability. Its fluorescence properties allowed distinction between matched and single mismatched hybridisation.
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